Cas no 2814392-84-0 (5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid)

• Product Name: 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid
• CAS No: 2814392-84-0
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 6620350
• Update Time: 2025-07-18

5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid

• Inchi： 1S/C8H5FN2O2/c9-6-3-1-2-5-7(8(12)13)10-4-11(5)6/h1-4H,(H,12,13)
• InChI Key： IVLIMEVYGUEIPB-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)N=CN1C(F)=CC=C2

Additional information on 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid

Introduction to 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic Acid (CAS No. 2814392-84-0)

5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid, identified by its CAS number 2814392-84-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The introduction of a fluorine atom at the 5-position of the imidazo[1,5-a]pyridine core enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural framework of 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid consists of a fused ring system comprising an imidazole ring and a pyridine ring. This unique arrangement contributes to its ability to interact with various biological targets, including enzymes and receptors. The presence of the carboxylic acid functional group at the 1-position further extends its utility in medicinal chemistry, allowing for modifications that can enhance solubility, bioavailability, and binding affinity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, imidazopyridines have emerged as a promising class of molecules due to their diverse biological activities. Studies have demonstrated that compounds belonging to this class exhibit properties such as antiviral, anti-inflammatory, and anticancer effects. The fluorinated derivative, 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid, has been particularly investigated for its potential role in modulating immune responses and inhibiting the growth of cancer cells.

One of the most compelling aspects of 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid is its ability to serve as a versatile building block in drug design. The fluorine atom at the 5-position can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. This feature has been exploited in the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, research has shown that derivatives of this compound can inhibit kinases and other enzymes implicated in cancer progression.

The carboxylic acid moiety at the 1-position provides an additional handle for chemical modification. This allows researchers to attach various functional groups or linkers, enabling the synthesis of more complex molecules with tailored pharmacological properties. Such modifications can enhance binding affinity, improve metabolic stability, or target specific tissues or organs. The flexibility offered by this structural feature makes 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid a valuable asset in medicinal chemistry libraries.

Recent advancements in computational chemistry and molecular modeling have further accelerated the discovery process for novel bioactive compounds like 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid. These tools allow researchers to predict the binding modes and interactions of small molecules with biological targets with high precision. By leveraging such technologies, scientists can design derivatives with enhanced potency and selectivity. This approach has been instrumental in identifying lead compounds for further optimization and development.

The pharmacokinetic profile of 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid is another critical factor that influences its potential as a therapeutic agent. Studies have indicated that fluorinated heterocycles often exhibit favorable pharmacokinetic properties due to their improved lipophilicity and metabolic stability. These characteristics are essential for achieving effective drug delivery and minimizing side effects. Further research is needed to fully elucidate the pharmacokinetic behavior of this compound and optimize its formulation for clinical use.

In conclusion, 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid (CAS No. 2814392-84-0) represents a promising candidate for drug development in the pharmaceutical industry. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.